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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analysis of calcium adipate. The information is intended to support research and development

activities by providing detailed technical data and methodologies.

Physicochemical Properties
Calcium adipate is the calcium salt of adipic acid, presenting as a white crystalline powder.[1]

It is soluble in water and its primary applications stem from its properties as a stabilizer and

emulsifier.[1]

Table 1: General and Physicochemical Properties of Calcium Adipate
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Property Value Reference(s)

IUPAC Name calcium;hexanedioate [1]

Synonyms
Adipic acid, calcium salt;

Hexanedioic acid, calcium salt
[1]

CAS Number 7486-40-0 [1]

Molecular Formula C₆H₈CaO₄ [1]

Molecular Weight 184.2 g/mol [1]

Appearance White crystalline powder [1]

Solubility Soluble in water [1]

Boiling Point 338.5 °C at 760 mmHg [2]

Flash Point 172.7 °C [2]

Synthesis of Calcium Adipate
The most common method for synthesizing calcium adipate is through a neutralization

reaction between adipic acid and a calcium base, such as calcium hydroxide or calcium

carbonate.[3] Other reported methods include direct reaction with calcium oxide and

solvothermal synthesis.[1]

Experimental Protocol: Synthesis via Neutralization
Reaction
This protocol details the laboratory-scale synthesis of calcium adipate from adipic acid and

calcium hydroxide.

Materials:

Adipic acid (C₆H₁₀O₄)

Calcium hydroxide (Ca(OH)₂)

Deionized water
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Ethanol (for washing)

Magnetic stirrer with heating plate

Beakers

Büchner funnel and filter paper

Drying oven

Procedure:

Dissolution of Adipic Acid: In a 500 mL beaker, dissolve 14.6 g (0.1 mol) of adipic acid in 200

mL of deionized water with gentle heating (around 60-70 °C) and stirring until the acid is fully

dissolved.

Preparation of Calcium Hydroxide Slurry: In a separate beaker, prepare a slurry by

suspending 7.4 g (0.1 mol) of calcium hydroxide in 100 mL of deionized water.

Reaction: Slowly add the calcium hydroxide slurry to the hot adipic acid solution while stirring

continuously. The reaction is exothermic and will result in the formation of a white precipitate

of calcium adipate.

Completion of Reaction: Continue stirring the mixture for 1-2 hours to ensure the reaction

goes to completion. The pH of the solution should be monitored and should be close to

neutral upon completion.

Isolation of Product: Allow the mixture to cool to room temperature. Collect the white

precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the precipitate on the filter with several portions of deionized water to

remove any unreacted starting materials and soluble impurities. Follow this with a wash

using a small amount of ethanol to aid in drying.

Drying: Dry the collected calcium adipate in a drying oven at 105-110 °C until a constant

weight is achieved.
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Characterization: The final product can be characterized by techniques such as FT-IR

spectroscopy and melting point determination.

Diagram of the synthesis workflow for calcium adipate.

Spectral and Thermal Analysis
Infrared Spectroscopy (IR)
The FT-IR spectrum of calcium adipate is characterized by the absence of the broad O-H

stretch from the carboxylic acid dimer and the C=O stretch of the carboxylic acid, and the

appearance of strong absorption bands corresponding to the asymmetric and symmetric

stretching of the carboxylate groups.

Table 2: Characteristic IR Absorption Bands for Calcium Adipate

Wavenumber (cm⁻¹) Assignment

~2963 Asymmetric C-H stretching of -CH₂- groups

~2876 Symmetric C-H stretching of -CH₂- groups

~1601
Asymmetric stretching of carboxylate (COO⁻)

groups

~1410
Symmetric stretching of carboxylate (COO⁻)

groups

~1225
Asymmetric C-C stretching of the adipate

backbone

~1090
Symmetric C-C stretching of the adipate

backbone

Note: The exact peak positions may vary slightly depending on the sample preparation and

instrument.

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to

study the thermal stability and decomposition of calcium adipate. The monohydrate form will
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initially show a mass loss corresponding to the loss of water. At higher temperatures, the

anhydrous salt decomposes. The dry distillation of calcium adipate is known to yield

cyclopentanone, with calcium carbonate as a by-product.

Quantitative Analysis
The calcium content of calcium adipate can be determined by complexometric titration with

ethylenediaminetetraacetic acid (EDTA).

Experimental Protocol: Complexometric EDTA Titration
This protocol outlines the determination of calcium content in a sample of calcium adipate.

Materials:

Calcium adipate sample

0.05 M EDTA standard solution

Ammonia/ammonium chloride buffer (pH 10)

Eriochrome Black T indicator

Deionized water

Burette, pipettes, and conical flasks

Procedure:

Sample Preparation: Accurately weigh approximately 0.2 g of the dried calcium adipate
sample and dissolve it in 100 mL of deionized water in a 250 mL conical flask. Gentle heating

may be required to facilitate dissolution.

Buffering: Add 2 mL of the ammonia/ammonium chloride buffer solution to the sample

solution to adjust the pH to approximately 10.

Indicator Addition: Add a few drops of the Eriochrome Black T indicator solution. The solution

should turn a wine-red color.
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Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution from a

burette. The endpoint is reached when the color of the solution changes from wine-red to a

distinct blue.

Calculation: The concentration of calcium in the sample can be calculated using the following

formula:

Moles of EDTA = Molarity of EDTA × Volume of EDTA (in L)

Moles of Ca²⁺ = Moles of EDTA (due to 1:1 stoichiometry)

Mass of Ca²⁺ = Moles of Ca²⁺ × Molar mass of Ca

% Calcium = (Mass of Ca²⁺ / Mass of sample) × 100

Diagram of the quantitative analysis workflow for calcium adipate.

Applications
Calcium adipate has a range of applications across different industries due to its chemical

properties.

Pharmaceuticals: It is used as an excipient in drug formulations to enhance stability and

bioavailability.[1]

Food Industry: It acts as an emulsifier and stabilizer in various food products.[1]

Polymer Science: It is utilized as a component in polyvinyl chloride (PVC) stabilizers, where

it can improve thermal stability.[3]

Agriculture: It is sometimes used in fertilizers and animal feed.[1]

Cosmetics: It is employed in personal care products for its emulsifying properties.[1]

Safety and Toxicology
Research indicates that calcium adipate exhibits low toxicity and is generally recognized as

safe for consumption as a food additive.[1] However, as with any chemical, it should be
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handled in a laboratory setting with appropriate personal protective equipment, including safety

glasses and gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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